Cas no 1261234-31-4 ((R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral intermediate widely used in pharmaceutical synthesis, particularly in the development of biologically active compounds. Its key advantages include high stereochemical purity, which is critical for enantioselective reactions, and the presence of a tert-butyl ester group that enhances stability and facilitates further functionalization. The 2-chloro-6-methyl-pyrimidine moiety offers versatile reactivity for nucleophilic substitution, enabling the construction of complex heterocyclic frameworks. This compound is valuable in medicinal chemistry for its role in producing targeted therapeutics with improved efficacy and selectivity. Its well-defined structure and reliable synthetic utility make it a preferred choice for research and industrial applications.

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester structure

1261234-31-4 structure

Product Name:(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

CAS No:1261234-31-4

MF:C₁₄H₂₁ClN₄O₂

MW:312.795141935349

CID:2158409

Update Time:2025-06-08

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (R)-3-(2-chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-tert-Butyl 3-((2-chloro-6-methylpyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
- (R)-3-(2-Chloro-6-methylpyrimidin-4-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
- (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C14H21ClN4O2/c1-9-7-11(18-12(15)16-9)17-10-5-6-19(8-10)13(20)21-14(2,3)4/h7,10H,5-6,8H2,1-4H3,(H,16,17,18)/t10-/m1/s1
- InChI Key： NIOBSVOVDBNEDM-SNVBAGLBSA-N
- SMILES： ClC1=NC(C)=CC(=N1)N[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
Topological Polar Surface Area: 67.4

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	089969-500mg	R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester	1261234-31-4		500mg	￡320.00	2022-03-01
Chemenu	CM491416-1g	(R)-tert-Butyl 3-((2-chloro-6-methylpyrimidin-4-yl)amino)pyrrolidine-1-carboxylate	1261234-31-4	97%	1g	$628	2023-01-10

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4)

The compound (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition. Recent studies have focused on its role in the development of novel therapeutic agents, with emphasis on its structural versatility and potential applications in drug discovery.

Recent research has elucidated the synthetic pathways for this compound, highlighting its importance in the preparation of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study reported a high yield and enantiomeric purity of the compound, underscoring its suitability for scalable production in pharmaceutical development.

In addition to its synthetic applications, (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable characteristics such as moderate plasma protein binding and good permeability across biological membranes. These findings suggest its potential as a lead compound for further optimization in drug development programs.

Furthermore, computational modeling studies have explored the binding interactions of derivatives of this compound with target proteins. Molecular docking simulations have identified key hydrogen bonding and hydrophobic interactions that contribute to its high affinity for specific kinase domains. These insights are instrumental in guiding the design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Ongoing clinical trials involving derivatives of (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester are also noteworthy. Preliminary results from Phase I trials indicate acceptable safety profiles and promising therapeutic efficacy in patients with rheumatoid arthritis and other inflammatory conditions. These developments highlight the translational potential of this compound in addressing unmet medical needs.

In conclusion, (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in kinase inhibitor development, coupled with its favorable pharmacokinetic properties, position it as a critical component in the pipeline of novel therapeutics. Future research directions may include further optimization of its derivatives and expansion of its therapeutic indications.